![molecular formula C22H16ClN3O3S B265300 1-(3-Chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B265300.png)
1-(3-Chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as CTMP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic properties. CTMP belongs to the family of chromeno[2,3-c]pyrrole-3,9-dione derivatives, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 1-(3-Chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but several studies have suggested that it may act by inhibiting the activity of various enzymes and proteins involved in cancer cell proliferation, inflammation, and microbial growth. This compound has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression and are often overexpressed in cancer cells. This compound has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines and chemokines. Additionally, this compound has been reported to disrupt the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
This compound has been reported to exhibit several biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of cell migration and invasion. This compound has also been shown to decrease the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, suggesting that it may possess antioxidant properties. Additionally, this compound has been reported to modulate the expression of various genes involved in cancer cell proliferation, inflammation, and microbial growth.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(3-Chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is its potent anti-cancer, anti-inflammatory, and anti-microbial activities, which make it a promising candidate for drug development. This compound has also been reported to exhibit low toxicity towards normal cells, suggesting that it may have a favorable safety profile. However, one of the major limitations of this compound is its poor solubility in water, which may limit its bioavailability and efficacy in vivo. Additionally, the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
Despite the limitations, 1-(3-Chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has the potential to be developed as a novel therapeutic agent for the treatment of cancer, inflammation, and microbial infections. Future studies should focus on optimizing the synthesis of this compound to improve its purity and yield. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential targets in cancer cells, inflammatory cells, and bacteria. Furthermore, studies should investigate the pharmacokinetic and pharmacodynamic properties of this compound to determine its efficacy and safety in vivo. Finally, future studies should explore the potential of this compound as a combination therapy with other anti-cancer, anti-inflammatory, or anti-microbial agents.
Synthesis Methods
The synthesis of 1-(3-Chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction between 3-chlorobenzaldehyde and 5-ethyl-1,3,4-thiadiazol-2-amine in the presence of acetic acid. The resulting product is then subjected to a one-pot reaction with methyl acetoacetate and ammonium acetate to yield this compound. The synthesis of this compound has been reported in several studies, and its purity and yield have been optimized using various techniques.
Scientific Research Applications
1-(3-Chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied extensively for its potential therapeutic properties, including its anti-cancer, anti-inflammatory, and anti-microbial activities. Several studies have reported the cytotoxic effects of this compound against various cancer cell lines, including lung, breast, and liver cancer cells. This compound has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been reported to exhibit potent anti-microbial activity against various gram-positive and gram-negative bacteria.
properties
Molecular Formula |
C22H16ClN3O3S |
---|---|
Molecular Weight |
437.9 g/mol |
IUPAC Name |
1-(3-chlorophenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C22H16ClN3O3S/c1-3-16-24-25-22(30-16)26-18(12-5-4-6-13(23)10-12)17-19(27)14-9-11(2)7-8-15(14)29-20(17)21(26)28/h4-10,18H,3H2,1-2H3 |
InChI Key |
NTWSTYBGXHEPFM-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)C)C5=CC(=CC=C5)Cl |
Canonical SMILES |
CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)C)C5=CC(=CC=C5)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.